![molecular formula C19H22N2O3 B268988 N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide](/img/structure/B268988.png)
N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide
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Overview
Description
N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide A is not fully understood. However, studies have suggested that it exerts its anti-tumor and anti-inflammatory effects by modulating various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound A has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, it has been shown to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide A in lab experiments is its high potency and specificity. However, the compound is relatively unstable and requires careful handling and storage. Additionally, the synthesis method is complex and time-consuming, which may limit its widespread use.
Future Directions
There is still much to be learned about the potential therapeutic applications of N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide A. Future research could focus on elucidating its mechanism of action, identifying potential drug targets, and optimizing its synthesis method. Additionally, studies could investigate the efficacy of this compound A in combination with other anti-cancer or anti-inflammatory agents.
Synthesis Methods
N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide A is synthesized using a multi-step process involving the reaction of 2,5-dimethylphenol with acetic anhydride, followed by the reaction of the resulting product with 4-aminobenzoic acid and propanoyl chloride. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
N-(4-{[2-(2,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide A has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Studies have shown that this compound A exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, this compound A has been shown to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
N-[4-[[2-(2,5-dimethylphenoxy)acetyl]amino]phenyl]propanamide |
InChI |
InChI=1S/C19H22N2O3/c1-4-18(22)20-15-7-9-16(10-8-15)21-19(23)12-24-17-11-13(2)5-6-14(17)3/h5-11H,4,12H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
LZGCXVYGTUGQKL-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=C(C=CC(=C2)C)C |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=C(C=CC(=C2)C)C |
Origin of Product |
United States |
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